Cas no 1700107-07-8 (2-(4-Chloro-3-fluorophenyl)azepane)

• Product Name: 2-(4-Chloro-3-fluorophenyl)azepane
• CAS No: 1700107-07-8
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 6416613
• PubChem ID: 107998183
• Update Time: 2025-05-26

2-(4-Chloro-3-fluorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• EN300-1153319
• 2-(4-chloro-3-fluorophenyl)azepane
• 1700107-07-8
• 2-(4-Chloro-3-fluorophenyl)azepane

• Inchi： 1S/C12H15ClFN/c13-10-6-5-9(8-11(10)14)12-4-2-1-3-7-15-12/h5-6,8,12,15H,1-4,7H2
• InChI Key： KKOXXWQOAISZFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1CCCCCN1

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(4-Chloro-3-fluorophenyl)azepane

Introduction to 2-(4-Chloro-3-fluorophenyl)azepane (CAS No. 1700107-07-8)

2-(4-Chloro-3-fluorophenyl)azepane, identified by its Chemical Abstracts Service (CAS) number 1700107-07-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, characterized by a seven-membered nitrogen-containing ring fused with a six-membered carbon ring. The presence of both chloro and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising scaffold for drug discovery.

The structural features of 2-(4-Chloro-3-fluorophenyl)azepane contribute to its potential biological activity. The chloro group at the para position relative to the fluoro substituent enhances lipophilicity and can influence metabolic stability, while the fluoro atom at the meta position can modulate binding affinity to biological targets. These characteristics make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in azepane derivatives due to their favorable pharmacokinetic profiles and potential applications in treating various diseases. Studies have demonstrated that azepane-based compounds exhibit properties such as analgesic, anti-inflammatory, and central nervous system (CNS) activity. The introduction of fluorine and chlorine atoms into the azepane core further enhances these properties by improving solubility and binding interactions with biological receptors.

One of the most compelling aspects of 2-(4-Chloro-3-fluorophenyl)azepane is its versatility as a pharmacophore. Researchers have leveraged this scaffold to develop compounds with targeted action against specific disease pathways. For instance, modifications to the aromatic ring or the azepane core have led to derivatives with enhanced efficacy in preclinical models of cancer, neurodegenerative disorders, and infectious diseases. The combination of structural rigidity provided by the azepane ring and the tunable electronic properties of the chloro and fluoro substituents makes this compound a valuable tool for medicinal chemists.

The synthesis of 2-(4-Chloro-3-fluorophenyl)azepane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the chloro and fluoro substituents. Advances in synthetic methodologies have enabled more efficient production processes, allowing for larger-scale preparations needed for preclinical studies.

Recent research has highlighted the potential of 2-(4-Chloro-3-fluorophenyl)azepane in addressing unmet medical needs. For example, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer cell proliferation. The chloro and fluoro groups play a critical role in modulating enzyme-substrate interactions, leading to potent inhibition with favorable selectivity profiles. This finding underscores the importance of structural optimization in developing effective anticancer agents.

In addition to its applications in oncology, 2-(4-Chloro-3-fluorophenyl)azepane has shown promise in treating neurological disorders. Preclinical studies indicate that certain azepane derivatives can cross the blood-brain barrier and exert therapeutic effects on neurotransmitter systems implicated in conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of lipophilicity and metabolic stability provided by this scaffold makes it an ideal candidate for further investigation.

The impact of fluorine substitution on pharmacological properties cannot be overstated. Fluorine atoms can enhance binding affinity by increasing lipophilicity and influencing electronic distributions at binding sites. In 2-(4-Chloro-3-fluorophenyl)azepane, the meta-fluoro substituent contributes to these effects while minimizing potential toxicity associated with over-lipophilic compounds. This balance is crucial for developing drugs that are both effective and safe for clinical use.

As pharmaceutical research continues to evolve, compounds like 2-(4-Chloro-3-fluorophenyl)azepane will play an increasingly important role in drug development pipelines. The ability to modify their structure while maintaining core pharmacological properties allows for rapid innovation in therapeutic strategies. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible medical breakthroughs.

The future directions for research on 2-(4-Chloro-3-fluorophenyl)azepane include exploring new synthetic pathways, investigating its mechanism of action, and conducting clinical trials to assess its safety and efficacy in humans. Advances in computational chemistry and high-throughput screening technologies will accelerate these efforts by enabling rapid identification of promising derivatives.

In conclusion, 2-(4-Chloro-3-fluorophenyl)azepane (CAS No. 1700107-07-8) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel drugs, while recent research highlights its potential in treating serious diseases such as cancer and neurological disorders. Continued exploration of this compound will undoubtedly contribute to future medical progress.